Cas no 1805371-85-0 (Ethyl 4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Ethyl 4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1805371-85-0
• MF: C₁₀H₉BrClF₂NO₂
• MW: 328.537768125534
• CID: 4864727
• Update Time: 2025-08-05

Ethyl 4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C10H9BrClF2NO2/c1-2-17-10(16)6-3-5(11)8(9(13)14)7(4-12)15-6/h3,9H,2,4H2,1H3
• InChI Key： WQFOBZPQZNVXQV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OCC)N=C(CCl)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylate

Ethyl 4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1805371-85-0): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1805371-85-0) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and versatile reactivity. This compound, characterized by its pyridine core substituted with bromo, chloromethyl, and difluoromethyl groups, serves as a crucial intermediate in the synthesis of various biologically active molecules.

The presence of multiple reactive sites in the molecule makes it an invaluable building block for medicinal chemists. The 4-bromo group allows for further functionalization via cross-coupling reactions, while the 2-(chloromethyl) moiety is conducive to nucleophilic addition reactions. Additionally, the 3-(difluoromethyl) group introduces electronic and steric effects that can influence the pharmacokinetic properties of the final drug candidates.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. Ethyl 4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylate has emerged as a key intermediate in several promising drug discovery programs. For instance, its application in the synthesis of kinase inhibitors has been extensively explored. Kinase enzymes play a pivotal role in various cellular signaling pathways, making them attractive targets for therapeutic intervention. The compound's ability to serve as a precursor for kinase inhibitors has been leveraged to develop molecules with potential applications in oncology and inflammatory diseases.

Moreover, the incorporation of fluorine atoms into drug molecules has been shown to improve metabolic stability and binding affinity. The 3-(difluoromethyl) group in Ethyl 4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylate contributes to these desirable properties, making it an excellent candidate for further derivatization. Researchers have utilized this compound to synthesize a series of pyridine-based derivatives that exhibit potent activity against various disease-causing targets.

The compound's utility extends beyond kinase inhibitors. It has also been employed in the development of antiviral and antibacterial agents. The structural motifs present in Ethyl 4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylate allow for the creation of molecules with diverse biological activities. For example, modifications at the bromo and chloromethyl positions have led to the discovery of novel compounds with antiviral properties, targeting viruses such as influenza and herpes simplex.

The synthetic methodologies involving Ethyl 4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylate have been refined over time, leading to more efficient and scalable processes. Advances in catalytic systems and reaction optimization have enabled chemists to access complex derivatives with high yields and purity. These improvements have not only accelerated drug discovery but also reduced costs associated with production.

In conclusion, Ethyl 4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1805371-85-0) is a multifaceted intermediate that plays a pivotal role in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists striving to develop innovative therapeutic agents. As research continues to uncover new applications for this compound, its significance in drug discovery is expected to grow even further.